![molecular formula C16H23ClN2O B5576024 N-(3-chloro-2-methylphenyl)-3-(3-methyl-1-piperidinyl)propanamide](/img/structure/B5576024.png)
N-(3-chloro-2-methylphenyl)-3-(3-methyl-1-piperidinyl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3-chloro-2-methylphenyl)-3-(3-methyl-1-piperidinyl)propanamide, also known as CL-218,872, is a selective dopamine D1 receptor antagonist. It was first synthesized in the early 1990s and has since been used in various scientific research studies.
Scientific Research Applications
Antitumor Activity
Research into pyrimidinyl pyrazole derivatives, including those with a 3-phenylpiperazinyl-1-trans-propene structure, has highlighted their potential as antitumor agents. These compounds have demonstrated cytotoxic activity against several tumor cell lines in vitro and shown significant antitumor activity in vivo, suggesting their usefulness in developing cancer treatments (Naito et al., 2005).
Neuroprotective Agents
Compounds like "(1S,2S)-1-(4-hydroxyphenyl)-2-(4-hydroxy-4-phenylpiperidino)-1-propanol" have been identified as potent and selective N-methyl-D-aspartate (NMDA) antagonists with promising neuroprotective properties. Such molecules could potentially be utilized in therapies aimed at neurodegenerative diseases or conditions requiring neuroprotection (Chenard et al., 1995).
Inflammation Inhibitors
Newly synthesized N-pyridinyl(methyl)indolylpropanamides, acting as non-acidic NSAIDs (non-steroidal anti-inflammatory drugs), have demonstrated efficacy in inhibiting topical and systemic inflammation. This suggests their potential as more effective and possibly safer alternatives to traditional NSAIDs (Dassonville et al., 2008).
Molecular Interaction Studies
The antagonist "N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide" (SR141716) has been the subject of molecular interaction studies with the CB1 cannabinoid receptor, providing insights into the molecular basis of its antagonist action. Such studies aid in the understanding of receptor-ligand interactions and the design of new therapeutic agents (Shim et al., 2002).
Properties
IUPAC Name |
N-(3-chloro-2-methylphenyl)-3-(3-methylpiperidin-1-yl)propanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H23ClN2O/c1-12-5-4-9-19(11-12)10-8-16(20)18-15-7-3-6-14(17)13(15)2/h3,6-7,12H,4-5,8-11H2,1-2H3,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AQYOJUSOIYQPOJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCN(C1)CCC(=O)NC2=C(C(=CC=C2)Cl)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H23ClN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.82 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.